N'-[(2-bromobenzoyl)oxy]-2-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-2-yl)methylidene]amino] 2-bromobenzoate
• InChI: InChI=1S/C13H10BrN3O2/c14-10-6-2-1-5-9(10)13(18)19-17-12(15)11-7-3-4-8-16-11/h1-8H,(H2,15,17)
• InChI Key: PDBFAPBZYJQQDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)ON=C(C2=CC=CC=N2)N)Br
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)O/N=C(/C2=CC=CC=N2)\N)Br
• Molecular Formula: C13H10BrN3O2
• Molecular Weight: 320.14 g/mol

Description

N'-[(2-bromobenzoyl)oxy]-2-pyridinecarboximidamide, also known as BBPI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BBPI is a pyridinecarboximidamide derivative that is synthesized through a multistep process involving several reagents and solvents.

Mechanism of Action

The mechanism of action of N'-[(2-bromobenzoyl)oxy]-2-pyridinecarboximidamide is not fully understood. However, studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and disrupting the cell cycle. This compound has also been shown to inhibit the activity of various enzymes, including protein kinases and histone deacetylases.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and disrupting the cell cycle. This compound has also been shown to inhibit the activity of various enzymes, including protein kinases and histone deacetylases. In vivo studies have shown that this compound has antitumor activity in xenograft models of human cancer.

Advantages and Limitations for Lab Experiments

N'-[(2-bromobenzoyl)oxy]-2-pyridinecarboximidamide has several advantages and limitations for lab experiments. One advantage is that this compound is relatively easy to synthesize, making it readily available for research. Another advantage is that this compound has shown potential as an anticancer agent, making it a promising lead compound for the development of new drugs. One limitation is that the mechanism of action of this compound is not fully understood, which makes it difficult to optimize its use as a drug. Another limitation is that this compound has not been extensively studied in vivo, which limits its potential as a drug candidate.

Future Directions

There are several future directions for the study of N'-[(2-bromobenzoyl)oxy]-2-pyridinecarboximidamide. One direction is to further investigate the mechanism of action of this compound, which could lead to the development of more effective drugs. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound in vivo, which could provide valuable information for the development of new drugs. Additionally, this compound could be studied for its potential use in the synthesis of new materials, such as metal-organic frameworks.

Scientific Research Applications

N'-[(2-bromobenzoyl)oxy]-2-pyridinecarboximidamide has shown potential applications in various fields, including medicinal chemistry, drug discovery, and materials science. In medicinal chemistry, this compound has been studied for its potential as an anticancer agent. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and disrupting the cell cycle. In drug discovery, this compound has been studied as a potential lead compound for the development of new drugs targeting various diseases. In materials science, this compound has been studied for its potential use in the synthesis of metal-organic frameworks (MOFs) and other materials.